2-[5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-chlorophenol

• IUPAC Name: 2-[5-(4-bromophenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-chlorophenol
• InChI: InChI=1S/C15H12BrClN2O/c16-10-3-1-9(2-4-10)13-8-14(19-18-13)12-7-11(17)5-6-15(12)20/h1-7,13,18,20H,8H2
• InChI Key: JBAJCNIIEZQOCL-UHFFFAOYSA-N
• Canonical SMILES: C1C(NN=C1C2=C(C=CC(=C2)Cl)O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H12BrClN2O
• Molecular Weight: 351.62 g/mol

Description

Pyrazole derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. The presence of this nucleus in pharmacologically diverse therapeutic categories has proved the pharmacological potential of the pyrazole moiety.

Molecular Structure Analysis

The structure of pyrazole derivatives is characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

The chemical reactions of pyrazole derivatives can vary widely depending on the specific compound and conditions. Pyrazole derivatives have been reported to exhibit a broad spectrum of pharmacological activities.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on the specific compound and its intended use. For example, some pyrazole derivatives have been found to have antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular activities.

Future Directions

The future directions of research on pyrazole derivatives could involve further exploration of their pharmacological activities and potential uses. This could include developing new synthesis methods, studying their mechanisms of action, and investigating their safety and efficacy in various applications.